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Introduction
o-Phenylenediamine dihydrochloride (OPD) is a widely used water-soluble chromogenic

substrate for horseradish peroxidase (HRP) in Enzyme-Linked Immunosorbent Assay (ELISA)

procedures.[1][2][3] In the presence of HRP and hydrogen peroxide (H₂O₂), OPD is oxidized to

produce a soluble, yellow-orange product, 2,3-diaminophenazine.[1][4] The intensity of the

color is proportional to the amount of HRP activity, which in turn corresponds to the quantity of

the analyte in the sample. The color development can be measured spectrophotometrically at

450 nm.[1][5] The reaction can be terminated by the addition of an acid, such as 3 M H₂SO₄ or

3 M HCl, which changes the product's color and shifts the absorbance maximum to 492 nm.[1]

[4][6]

Safety Precautions
o-Phenylenediamine (OPD): OPD is a potential mutagen and should be handled with

extreme care.[1][7] Always consult the Safety Data Sheet (SDS) before use.[2][4] Wear

appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and safety

goggles.[7] Avoid inhalation of dust and direct contact with skin.[7][8]

Hydrogen Peroxide (H₂O₂): 30% Hydrogen peroxide is a strong oxidizer and can cause skin

and eye burns.[7] It should be handled in a fume hood.[7]
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Waste Disposal: Dispose of OPD waste according to local, regional, and national

regulations.[7]

Reagents and Materials
o-Phenylenediamine dihydrochloride (OPD) powder or tablets

Dibasic sodium phosphate (Na₂HPO₄)

Citric acid

30% Hydrogen peroxide (H₂O₂)

Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

Deionized or distilled water

pH meter

Vortex mixer

Graduated cylinders and pipettes

Amber bottle or a container protected from light[8]

Experimental Protocols
Two primary protocols are provided: preparation from individual components and preparation

using a convenient all-in-one tablet set.

Protocol 1: Preparation from Individual Components
This protocol involves preparing the substrate buffer and then dissolving the OPD and adding

hydrogen peroxide.

Part A: Preparation of 0.05 M Phosphate-Citrate Buffer (pH 5.0)

To prepare 100 mL of the buffer, combine the following reagents:
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25.7 mL of 0.2 M dibasic sodium phosphate[1][2]

24.3 mL of 0.1 M citric acid[1][2]

50 mL of deionized water[1][2]

Mix the solution thoroughly.

Verify the pH with a calibrated pH meter and adjust to pH 5.0 if necessary.[1][2]

Alternative: Commercially available phosphate-citrate buffer tablets can be dissolved in

deionized water according to the manufacturer's instructions to yield a 0.05 M, pH 5.0 buffer.

[1][6]

Part B: Preparation of Final OPD Substrate Solution

Allow OPD powder or tablets to reach room temperature before use.[1][9]

Weigh out the appropriate amount of OPD to achieve a final concentration of 0.4 mg/mL. For

example, to prepare 25 mL of solution, dissolve one 10 mg OPD tablet.[1]

Add the OPD to the prepared 0.05 M phosphate-citrate buffer (pH 5.0). Do not touch the

tablets with your fingers.[1]

Vortex the solution until the OPD is completely dissolved.[1]

Immediately before use, add 40 µL of fresh 30% hydrogen peroxide (H₂O₂) for every 100 mL

of substrate solution.[1][2][4][6]

Protect the solution from light and use it within one hour for best results.[8]

Protocol 2: Preparation Using a Commercial All-in-One
Tablet Set (e.g., SIGMAFAST™ OPD)
These kits provide pre-measured tablets containing OPD, a urea hydrogen peroxide source,

and buffer components, simplifying the preparation process.[8]
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Allow the foil-packaged tablets (one OPD tablet and one urea hydrogen peroxide tablet) to

reach room temperature.[8]

For each set of tablets, add them to 20 mL of deionized water in an amber bottle.[8][10]

Avoid skin contact with the tablets.[8]

Vortex until the tablets are fully dissolved.[8]

The substrate solution is now ready for use. Protect it from light and use it within one hour.[8]

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative parameters for the preparation and use of

OPD substrate solution.
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Parameter Value Notes

Buffer Composition 0.05 M Phosphate-Citrate
pH is critical for optimal

enzyme activity.[1][8]

Buffer pH 5.0 Adjust if necessary.[1][2]

OPD Concentration 0.4 - 0.5 mg/mL
A typical working

concentration.[1][5][8]

H₂O₂ (30%) Volume 40 µL per 100 mL buffer
Add fresh, immediately before

use.[1][2][6]

ELISA Incubation Volume 200 µL per well
Typical volume for a 96-well

plate.[1][8]

Incubation Time 30 minutes
Incubation should be done in

the dark.[1][6][8]

Incubation Temperature Room Temperature

Stop Solution 3 M H₂SO₄ or 3 M HCl
Add 50 µL per 200 µL of

reaction solution.[1][8]

Absorbance (Kinetic) 450 nm
For reading the reaction

without a stop solution.[1][4]

Absorbance (Endpoint) 492 nm
For reading the reaction after

adding a stop solution.[1][3][4]

Solution Stability < 1 hour
Prepared substrate solution is

light-sensitive.[8][10]

Tablet Storage 2-8 °C
Protect from light, heat, and

moisture.[1][9]

General ELISA Procedure with OPD Substrate
After completing all incubation steps with antibodies and washing the microplate wells

thoroughly, you are ready to add the substrate.

Prepare the OPD Substrate Solution as described in Protocol 1 or 2 immediately before use.
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Add 200 µL of the freshly prepared OPD Substrate Solution to each well.[1][8]

Incubate the plate at room temperature for approximately 30 minutes. The plate must be

protected from direct light during this incubation.[1][6]

Endpoint Assay: Stop the reaction by adding 50 µL of 3 M H₂SO₄ or 3 M HCl to each well.[1]

[8] The color will change from yellow-orange to a more stable color.

Read the absorbance of the wells on a microplate reader. Use a wavelength of 492 nm for

stopped reactions or 450 nm for kinetic (non-stopped) assays.[1][5][6]

Visualization of the Experimental Workflow
The following diagram illustrates the workflow for preparing the OPD substrate solution from

individual components as detailed in Protocol 1.
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Part A: Prepare 0.05M Phosphate-Citrate Buffer

Part B: Prepare Final OPD Substrate Solution

0.2M Dibasic
Sodium Phosphate

Combine & Mix

0.1M Citric Acid Deionized Water

Adjust pH to 5.0

Phosphate-Citrate
Buffer Ready

Add & Dissolve OPD

OPD Tablet/Powder
(0.4 mg/mL)

30% H₂O₂

(Fresh)

Add H₂O₂

(Immediately before use)

Final OPD Substrate
Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing OPD substrate solution for ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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